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Compound of Interest

Compound Name: 1-phenylicyclobutanecarbaldehyde

Cat. No.: B075188

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-
phenylcyclobutanecarbaldehyde, a key intermediate in various chemical syntheses. The
following sections detail its hazard classifications, physical and chemical properties, safe
handling procedures, and emergency protocols. This document is intended to supplement, not
replace, institutional safety protocols and Safety Data Sheets (SDS).

Hazard Identification and Classification

1-Phenylcyclobutanecarbaldehyde is classified as a hazardous substance according to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS). It is crucial to
understand these hazards to ensure safe handling.

GHS Classification:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.

Skin Irritation (Category 2): Causes skin irritation.

Eye Irritation (Category 2A): Causes serious eye irritation.

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation.
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GHS Pictograms:

laalt text

Signal Word:Warning

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

e P271: Use only outdoors or in a well-ventilated area.

e P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.
e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

¢ P330: Rinse mouth.
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o P332+P313: If skin irritation occurs: Get medical advice/attention.

o P337+P313: If eye irritation persists: Get medical advice/attention.

o P362: Take off contaminated clothing and wash before reuse.

o P403+P233: Store in a well-ventilated place. Keep container tightly closed.
e P405: Store locked up.

o P501: Dispose of contents/container to an approved waste disposal plant.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1-phenylcyclobutanecarbaldehyde
is provided in the table below.

Property Value

Molecular Formula C11H120

Molecular Weight 160.21 g/mol

Appearance Not specified, likely a liquid or low-melting solid

Boiling Point 95-97 °C

Density 1.142 g/cm? (predicted)

Solubility -Informat.ion not readily available. Likely soluble
in organic solvents.

Vapor Pressure No data available

Flash Point No data available

Toxicological Data

Specific quantitative toxicological data, such as LD50 and LC50 values for 1-
phenylcyclobutanecarbaldehyde, are not readily available in published literature. For
informational purposes, data for structurally related compounds are provided below.
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Disclaimer:The following data is for benzaldehyde and cyclobutanecarbaldehyde and should
NOT be used as a substitute for the toxicological data of 1-phenylcyclobutanecarbaldehyde.
These values are for reference only and may not accurately reflect the toxicity of the target

compound.
Compound Route Species LD50/LC50 Value
Benzaldehyde Oral Rat 1300 mg/kg
Dermal Rabbit >1250 mg/kg
Cyclobutanecarbaldeh - Harmful if swallowed
Oral Not specified
yde (GHS Category 4)

First-Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention immediately.

o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention if irritation
develops and persists.

¢ Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

 Ingestion: If swallowed, do NOT induce vomiting. Never give anything by mouth to an
unconscious person. Rinse mouth with water. Get medical attention immediately.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 1-phenylcyclobutanecarbaldehyde

to minimize exposure.

o Eye/Face Protection: Wear chemical safety goggles and a face shield.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b075188?utm_src=pdf-body
https://www.benchchem.com/product/b075188?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene), a lab coat, and
other protective clothing as necessary to prevent skin contact.

» Respiratory Protection: Use a properly fitted, air-purifying or air-fed respirator complying with
an approved standard if a risk assessment indicates this is necessary. Respirator selection
must be based on known or anticipated exposure levels, the hazards of the product, and the
safe working limits of the selected respirator.

Handling, Storage, and Disposal

Handling:

Handle in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Avoid breathing vapor or mist.

Wash thoroughly after handling.

Keep container tightly closed when not in use.

Storage:

e Store in a cool, dry, well-ventilated area away from incompatible substances.

o Keep containers tightly closed.

» Store locked up.

Disposal:

» Dispose of waste and residues in accordance with local authority requirements.

e Do not allow to enter drains, sewers, or watercourses.

Reactivity and Stability

Chemical Stability: Stable under recommended storage conditions.
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Reactivity Hazards: As an aldehyde, 1-phenylcyclobutanecarbaldehyde may exhibit the

following reactivity:

Oxidizing Agents: Aldehydes are readily oxidized to carboxylic acids and can react vigorously
with strong oxidizing agents.[1][2]

Reducing Agents: Can be reduced to the corresponding alcohol by reducing agents such as
sodium borohydride or lithium aluminum hydride.[3]

Acids and Bases: Strong acids and bases can catalyze polymerization or other reactions.[4]
Aromatic aldehydes can undergo the Cannizzaro reaction in the presence of a strong base if
they lack an alpha-hydrogen.[3]

Polymerization: Aldehydes can undergo self-condensation or polymerization, which can be
exothermic and is often catalyzed by acids or bases.[4]

Thermal Decomposition: When heated to decomposition, it may emit toxic fumes of carbon
monoxide and other irritating and toxic gases. The thermal decomposition of aromatic
aldehydes can be complex.[4][5]

Incompatible Materials:

Strong oxidizing agents

Strong reducing agents

Strong acids

Strong bases

Experimental Protocols: General Overview of
Irritation Studies

While specific experimental data for 1-phenylcyclobutanecarbaldehyde is not available, the

following provides a general overview of the methodologies used to assess skin and eye

irritation based on OECD guidelines.
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Skin Irritation Testing (based on OECD Guideline 404 & 439):

e In Vivo (OECD 404): A single dose of the test substance is applied to the shaved skin of an
experimental animal (typically a rabbit). The application site is observed for erythema
(redness) and edema (swelling) at specified intervals. The reversibility of any observed skin
reactions is also assessed.

e In Vitro (OECD 439): This method uses a reconstructed human epidermis model. The test
chemical is applied to the tissue surface, and cell viability is measured after a specific
exposure and post-incubation period. A reduction in cell viability below a certain threshold
indicates that the chemical is an irritant.

Eye Irritation Testing (based on OECD Guideline 405):

 In Vivo: A single dose of the test substance is applied to the conjunctival sac of one eye of an
experimental animal (typically a rabbit). The eye is examined for lesions of the cornea, iris,
and conjunctiva at specified intervals. The reversibility of any observed effects is also
evaluated.

Visualizations

The following diagrams illustrate key safety workflows and potential chemical reactions.
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Caption: Safe handling workflow for 1-phenylcyclobutanecarbaldehyde.
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Caption: Potential reactivity pathways of 1-phenylcyclobutanecarbaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b075188#1-phenylcyclobutanecarbaldehyde-safety-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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